Cas no 2580201-71-2 (2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid
• CAS No: 2580201-71-2
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5659036
• PubChem ID: 165893186
• Update Time: 2025-05-19

2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(benzyloxy)carbonyl]amino}methyl)-octahydropentalene-2-carboxylic acid
• 2580201-71-2
• EN300-27727176
• 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid

• Inchi： 1S/C18H23NO4/c20-16(21)18(9-14-7-4-8-15(14)10-18)12-19-17(22)23-11-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,19,22)(H,20,21)
• InChI Key： RQDNFQNXZDNNKV-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CC2CCCC2C1)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid

Comprehensive Overview of 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid (CAS No. 2580201-71-2)

2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid (CAS No. 2580201-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique octahydropentalene core and benzyloxycarbonyl protecting group, is widely utilized in peptide synthesis and drug development. Its structural complexity and functional versatility make it a valuable intermediate in the design of novel therapeutic agents.

The carboxylic acid moiety in this molecule provides a reactive site for further chemical modifications, enabling researchers to explore its potential in targeted drug delivery systems. Recent studies have highlighted its role in the development of protease inhibitors and enzyme modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid are becoming increasingly relevant.

One of the most searched questions in the field is: "What are the applications of benzyloxycarbonyl-protected amino acids in drug discovery?" This compound addresses this query by serving as a protective group for amines, ensuring stability during synthetic processes. Its octahydropentalene backbone also contributes to enhanced lipophilicity, a property critical for improving drug bioavailability—a hot topic in modern pharmacology.

From an SEO perspective, keywords such as "CAS 2580201-71-2 uses", "octahydropentalene derivatives", and "peptide synthesis intermediates" are frequently queried by researchers. This reflects the compound's niche yet impactful role in advancing bioconjugation techniques and small-molecule therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in high-throughput screening platforms.

Environmental and regulatory considerations are also pivotal in today's research landscape. Unlike many synthetic intermediates, 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid is designed to minimize hazardous byproducts, aligning with green chemistry principles. This aspect resonates with laboratories aiming to reduce their ecological footprint while maintaining synthetic efficiency.

In summary, 2-({(benzyloxy)carbonylamino}methyl)-octahydropentalene-2-carboxylic acid (CAS No. 2580201-71-2) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from drug design to biomaterial engineering—position it as a compound of enduring scientific interest. As research continues to evolve, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable synthetic methodologies.